Cas no 5145-99-3 (Ethyl isopropyl sulfide)
Ethyl isopropyl sulfide (C5H12S) is a sulfur-containing organic compound characterized by its distinct thioether functional group. This clear to pale yellow liquid exhibits moderate volatility and a pungent odor typical of alkyl sulfides. Its key advantages include its role as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The compound’s structure, featuring both ethyl and isopropyl groups, offers balanced reactivity for nucleophilic substitutions and metal-catalyzed coupling reactions. It is also valued for its utility in flavor and fragrance applications due to its sulfurous notes. Proper handling is required due to its flammability and potential irritant properties.
Ethyl isopropyl sulfide structure
Product Name:Ethyl isopropyl sulfide
CAS No:5145-99-3
MF:C5H12S
MW:104.213780403137
MDL:MFCD00039908
CID:368825
PubChem ID:87569507
Update Time:2025-06-06
Ethyl isopropyl sulfide Chemical and Physical Properties
Names and Identifiers
-
- Propane, 2-(ethylthio)-
- Ethyl Isopropyl Sulfide
- 2-ethylsulfanylpropane
- Ethyl isopropyl sulphide
- Sulfide, ethyl isopropyl
- Isopropyl ethyl sulfide
- 2-Methyl-3-thiapentane
- Ethylisopropyl sulfide
- 2-(Ethylthio)propane
- ethyl(isopropyl)sulfane
- Isopropyl ethyl sulphide
- C2H5S(iso-C3H7)
- 2-(Ethylsulfanyl)propane #
- NZUQQADVSXWVNW-UHFFFAOYSA-N
- NSC163314
- FCH1118816
- CJ-2
- EINECS 225-917-5
- DTXSID70199430
- MFCD00039908
- NSC-163314
- InChI=1/C5H12S/c1-4-6-5(2)3/h5H,4H2,1-3H
- 5145-99-3
- E0225
- FT-0635561
- NS00032279
- D90463
- NSC 163314
- ETHYLISOPROPYLSULFIDE
- 9FM2V7QR4Z
- SCHEMBL97112
- DB-051965
- CHEBI:229116
- 2-ethylsulanylpropane
- Ethyl isopropyl sulfide
-
- MDL： MFCD00039908
- Inchi： 1S/C5H12S/c1-4-6-5(2)3/h5H,4H2,1-3H3
- InChI Key： NZUQQADVSXWVNW-UHFFFAOYSA-N
- SMILES： S(CC)C(C)C
Computed Properties
- Exact Mass: 104.06600
- Monoisotopic Mass: 104.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 25.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 25.3
Experimental Properties
- Color/Form: Uncertain
- Density: 0.83
- Melting Point: -122.19°C
- Boiling Point: 103°C
- Refractive Index: 1.4390-1.4430
- PSA: 25.30000
- LogP: 2.14790
- Solubility: Uncertain
Ethyl isopropyl sulfide Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H225-H315-H319
- Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number：1993
- HazardClass：3
- PackingGroup：II
Ethyl isopropyl sulfide Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ethyl isopropyl sulfide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E0225-25G |
Ethyl Isopropyl Sulfide |
5145-99-3 | >98.0%(GC) | 25g |
¥895.00 | 2024-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156349-1g |
Ethyl isopropyl sulfide |
5145-99-3 | >98.0%(GC) | 1g |
¥91.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156349-25G |
Ethyl isopropyl sulfide |
5145-99-3 | >98.0%(GC) | 25g |
¥1029.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E156349-5G |
Ethyl isopropyl sulfide |
5145-99-3 | >98.0%(GC) | 5g |
¥227.90 | 2023-09-03 | |
| TRC | E937360-50mg |
Ethyl Isopropyl Sulfide |
5145-99-3 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E937360-100mg |
Ethyl Isopropyl Sulfide |
5145-99-3 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E937360-500mg |
Ethyl Isopropyl Sulfide |
5145-99-3 | 500mg |
$ 80.00 | 2022-06-05 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E0225-5G |
Ethyl Isopropyl Sulfide |
5145-99-3 | >98.0%(GC) | 5g |
¥230.00 | 2024-04-16 | |
| eNovation Chemicals LLC | Y1236633-25g |
ETHYL ISOPROPYL SULFIDE |
5145-99-3 | 98% | 25g |
$185 | 2024-06-07 | |
| abcr | AB135865-5 g |
Ethyl isopropyl sulfide, 95%; . |
5145-99-3 | 95% | 5g |
€83.60 | 2023-06-24 |
Ethyl isopropyl sulfide Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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